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Introduction
The encapsulation of hydrophilic agents for targeted drug delivery presents a significant

challenge due to their poor solubility in the lipophilic carriers often used in emulsion-based

systems. Perfluorohexane (PFH), a perfluorocarbon (PFC), is a particularly attractive oil

phase for drug delivery vehicles due to its biocompatibility and ability to undergo acoustic

droplet vaporization (ADV), a phase change from liquid to gas upon ultrasound irradiation,

enabling triggered payload release.[1][2][3][4] However, the inherent insolubility of hydrophilic

compounds in PFH has traditionally limited its application for this class of drugs.

This document provides detailed application notes and protocols for the encapsulation of

hydrophilic agents using a water-in-perfluorohexane-in-water (W/O/W) double emulsion

technique. This method creates a structure where the hydrophilic drug is dissolved in an inner

aqueous core, which is then encapsulated by a PFH shell, and the entire droplet is dispersed in

an outer aqueous phase.[1][2][5] This approach achieves high loading capacities for hydrophilic

agents and allows for precise, triggered release using ultrasound.[1][2][3][4] We will describe

the principles of this technique, detailed experimental protocols for fabrication and

characterization, and methods for triggering and quantifying drug release.

Principle of Encapsulation
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The formation of a stable W/O/W double emulsion relies on a two-step emulsification process,

often facilitated by microfluidic devices to ensure precise control over droplet size and

structure.[1][2] In the first step, an aqueous solution containing the hydrophilic agent is

emulsified in perfluorohexane, which is immiscible with water. This creates a water-in-oil

(W/O) emulsion. This primary emulsion is then introduced into a second aqueous phase

containing a hydrophilic surfactant to form the final W/O/W double emulsion. The surfactants

play a critical role in stabilizing the interfaces between the different phases.

Experimental Protocols
Protocol 1: Microfluidic Fabrication of Perfluorohexane-
Shelled Double Emulsions
This protocol describes the fabrication of W/O/W double emulsions using a co-axial microfluidic

device.

Materials:

Inner Aqueous Phase (W1): Hydrophilic agent (e.g., fluorescein, doxorubicin) dissolved in

deionized water.

Oil Phase (O): Perfluorohexane (PFH).

Outer Aqueous Phase (W2): Deionized water with a hydrophilic surfactant (e.g., 2% w/v

polyvinyl alcohol (PVA)).

Surfactant for W/O interface: A fluorosurfactant compatible with the W/O interface.

Equipment:

Co-axial microfluidic device.

Syringe pumps for precise fluid control.

High-speed camera for monitoring droplet formation.

Collection vial.
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Procedure:

Prepare the three solutions: the inner aqueous phase with the hydrophilic agent, the

perfluorohexane oil phase, and the outer aqueous phase with the hydrophilic surfactant.

Set up the microfluidic device with three syringe pumps, one for each phase.

Load each solution into its respective syringe and connect the syringes to the corresponding

inlets of the microfluidic device.

Initiate the flow of the oil phase and the outer aqueous phase at their determined flow rates.

Once the flow is stable, introduce the inner aqueous phase.

Adjust the flow rates of the three phases to achieve stable formation of W/O/W double

emulsions. The relative flow rates will determine the size of the inner core and the thickness

of the PFH shell.

Observe the droplet formation using a high-speed camera to ensure monodispersity and the

desired core-shell structure.

Collect the double emulsions in a vial at the outlet of the device.

Workflow for Double Emulsion Fabrication and Triggered Release
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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